Cas no 2169735-33-3 (methyl (2Z)-3-(1-methyl-1H-pyrazol-4-yl)pent-2-enoate)

• Product Name: methyl (2Z)-3-(1-methyl-1H-pyrazol-4-yl)pent-2-enoate
• CAS No: 2169735-33-3
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6246196
• PubChem ID: 165449022
• Update Time: 2025-05-20

methyl (2Z)-3-(1-methyl-1H-pyrazol-4-yl)pent-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-3-(1-methyl-1H-pyrazol-4-yl)pent-2-enoate
• EN300-1459925
• 2169735-33-3

• Inchi： 1S/C10H14N2O2/c1-4-8(5-10(13)14-3)9-6-11-12(2)7-9/h5-7H,4H2,1-3H3/b8-5-
• InChI Key： OLYLZKLCSPLXLG-YVMONPNESA-N
• SMILES： O(C)C(/C=C(/CC)\C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl (2Z)-3-(1-methyl-1H-pyrazol-4-yl)pent-2-enoate

Methyl (2Z)-3-(1-methyl-1H-pyrazol-4-yl)pent-2-enoate: A Comprehensive Overview

Methyl (2Z)-3-(1-methyl-1H-pyrazol-4-yl)pent-2-enoate is a compound with the CAS number 2169735-33-3, which has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural properties and its potential applications in drug development and advanced materials. The pyrazole ring in its structure contributes to its reactivity and stability, making it a valuable molecule for various research and industrial purposes.

The synthesis of methyl (2Z)-3-(1-methyl-1H-pyrazol-4-yl)pent-2-enoate involves a series of carefully controlled reactions, often utilizing transition metal catalysts to achieve high yields and selectivity. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis process, reducing costs and improving the purity of the final product. This compound is particularly interesting due to its conjugated enone system, which plays a crucial role in its electronic properties and reactivity.

In terms of applications, methyl (2Z)-3-(1-methyl-1H-pyrazol-4-yl)pent-2-enolate has shown promise in the development of new pharmaceutical agents. Its ability to act as a biological inhibitor has been explored in several studies, particularly in the context of enzyme inhibition and receptor modulation. For instance, recent research has highlighted its potential as an anti-inflammatory agent, where it demonstrates selective inhibition of key inflammatory pathways without significant side effects.

Moreover, the compound's pyrazole moiety has been linked to antioxidant properties, making it a candidate for use in nutraceuticals and cosmeceuticals. Its stability under physiological conditions and its ability to scavenge free radicals make it an attractive option for developers of health supplements and skincare products. Recent studies have also explored its role in mitigating oxidative stress in cellular models, further underscoring its potential therapeutic applications.

From a materials science perspective, methyl (2Z)-3-(1-methyl-1H-pyrazol-4-yli)pentanenitrile has been investigated for its use in organic electronics. Its conjugated system allows for efficient charge transport, making it a viable candidate for organic semiconductors and light-emitting diodes (OLEDs). Researchers have reported enhanced performance metrics in devices incorporating this compound, including improved conductivity and emission efficiency.

The structural versatility of methyl (2Z)-3-(1-methylpyrazolium)butenoyl chloride also lends itself to applications in polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed materials with tailored mechanical and thermal properties. These polymers exhibit enhanced durability under harsh conditions, making them suitable for use in high-performance composites and coatings.

In conclusion, methyl (2Z)-3-(1-methylpyridinium)pentanoate stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in medicine, materials science, and beyond. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.